1-[(4-chlorobenzyl)sulfonyl]-N,N-dimethyl-3-piperidinecarboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methylsulfonyl]-N,N-dimethylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H21ClN2O3S/c1-17(2)15(19)13-4-3-9-18(10-13)22(20,21)11-12-5-7-14(16)8-6-12/h5-8,13H,3-4,9-11H2,1-2H3
• InChI Key: LOKVLXSSFFCMKC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1CCCN(C1)S(=O)(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C15H21ClN2O3S
• Molecular Weight: 344.9 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives often involves the coupling of sulfonyl chlorides with amines or other nucleophiles. For compounds similar to “1-[(4-chlorobenzyl)sulfonyl]-N,N-dimethyl-3-piperidinecarboxamide,” this could involve the initial formation of a piperidine scaffold, followed by functionalization with the appropriate sulfonyl chloride and further modifications to introduce the dimethylcarboxamide functionality. The synthetic routes can vary in complexity, depending on the specific substituents and desired functional groups (Rehman et al., 2018).

Molecular Structure Analysis

X-ray crystallography and spectroscopic techniques, such as NMR and IR spectroscopy, are pivotal in elucidating the molecular structure of sulfonamide derivatives. These methods provide insights into the compound's conformation, the orientation of its functional groups, and the overall molecular geometry. The structure of similar compounds reveals a piperidine ring in a chair conformation, with the sulfonyl and carboxamide groups contributing to the molecule's three-dimensional shape and chemical reactivity (Naveen et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of “1-[(4-chlorobenzyl)sulfonyl]-N,N-dimethyl-3-piperidinecarboxamide” is influenced by its functional groups. The sulfonyl group can participate in substitution reactions, while the carboxamide functionality may be involved in hydrolysis or condensation reactions. Studies have shown that the nature of substitutions on the benzyl ring and the sulfonamide moiety significantly influences the compound’s chemical properties and biological activity (Vinaya et al., 2009).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, including “1-[(4-chlorobenzyl)sulfonyl]-N,N-dimethyl-3-piperidinecarboxamide,” such as solubility, melting point, and stability, are crucial for their practical applications. These properties are determined by the compound's molecular structure, with the presence of sulfonyl and carboxamide groups affecting its polarity, hydrophilicity, and thermal stability.

Chemical Properties Analysis

The chemical properties, including acidity/basicity, reactivity towards nucleophiles or electrophiles, and the ability to form hydrogen bonds, are essential for understanding the compound’s behavior in chemical reactions and biological systems. The sulfonyl group’s electron-withdrawing nature and the piperidine ring’s potential for hydrogen bond donation are key factors in these properties.